Cas no 1311315-52-2 (1-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane dihydrochloride)

• Product Name: 1-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane dihydrochloride
• CAS No: 1311315-52-2
• MF: C₁₀H₂₀Cl₂N₄O
• MW: 283.197999954224
• CID: 5207596
• Update Time: 2026-03-06

1-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane dihydrochloride
• 3-(1,4-diazepan-1-ylmethyl)-5-ethyl-1,2,4-oxadiazole;dihydrochloride
• Z1267773788
• 1-[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepanedihydrochloride
• 1-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane dihydrochloride

• Inchi： 1S/C10H18N4O.2ClH/c1-2-10-12-9(13-15-10)8-14-6-3-4-11-5-7-14;;/h11H,2-8H2,1H3;2*1H
• InChI Key： HPSHJRAYEXCIEP-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C(CC)=NC(CN2CCNCCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 190
• Topological Polar Surface Area: 54.2

Additional information on 1-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane dihydrochloride

1-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane dihydrochloride (CAS No. 1311315-52-2): An Overview

1-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane dihydrochloride (CAS No. 1311315-52-2) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of diazepanes, which are known for their diverse biological activities, including central nervous system (CNS) modulation and anti-inflammatory effects.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various pharmaceutical formulations. The 5-ethyl-1,2,4-oxadiazol moiety is a key structural feature that contributes to its pharmacological profile. Oxadiazoles are heterocyclic compounds that have been extensively studied for their ability to modulate various biological targets, such as enzymes, receptors, and ion channels.

Recent research has focused on the potential of 1-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane dihydrochloride as a novel therapeutic agent. Studies have shown that this compound exhibits potent activity against specific targets involved in neurological disorders and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound effectively inhibits the activity of a key enzyme involved in the pathogenesis of Alzheimer's disease.

In addition to its potential in neurodegenerative diseases, 1-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane dihydrochloride has also shown promise in the treatment of inflammatory conditions. A preclinical study conducted by a team at the University of California found that this compound significantly reduced inflammation in animal models of arthritis. The mechanism of action appears to involve the modulation of cytokine production and the inhibition of pro-inflammatory pathways.

The structural versatility of diazepanes makes them attractive candidates for drug discovery and development. The presence of the 5-ethyl substituent on the oxadiazole ring enhances the lipophilicity and bioavailability of the compound, which are crucial factors for effective drug delivery. Furthermore, the dihydrochloride salt form ensures that the compound remains stable under various storage conditions, an important consideration for pharmaceutical formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane dihydrochloride in human subjects. Preliminary results from phase I trials have shown promising outcomes with regard to tolerability and pharmacokinetic properties. These findings suggest that this compound has a favorable safety profile and may be suitable for further clinical development.

In conclusion, 1-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane dihydrochloride (CAS No. 1311315-52-2) represents a promising candidate in the development of novel therapeutics for neurological disorders and inflammatory conditions. Its unique structural features and favorable pharmacological properties make it an exciting area of ongoing research and development in the pharmaceutical industry.